N-[2-(diethylamino)ethyl]-4-fluorobenzamide

• IUPAC Name: N-[2-(diethylamino)ethyl]-4-fluorobenzamide
• InChI: InChI=1S/C13H19FN2O/c1-3-16(4-2)10-9-15-13(17)11-5-7-12(14)8-6-11/h5-8H,3-4,9-10H2,1-2H3,(H,15,17)
• InChI Key: OWIRSPMPEFMAHW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC(=O)C1=CC=C(C=C1)F
• Molecular Formula: C13H19FN2O
• Molecular Weight: 238.30 g/mol
• CAS No.: 120690-13-3

Description

N-[2-(diethylamino)ethyl]-4-fluorobenzamide is an organic compound with a molecular formula of C13H19FN2O

Scientific Research Applications

N-[2-(diethylamino)ethyl]-4-fluorobenzamide has several scientific research applications:

Medicinal Chemistry: It is used as a precursor in the synthesis of various pharmacologically active compounds, including potential antiarrhythmic agents.

Biology: The compound can be used in the study of receptor-ligand interactions and as a probe in biochemical assays.

Materials Science: It is utilized in the development of novel materials with specific electronic and optical properties.

Safety and Hazards

The safety data sheet for a similar compound, Diethylamine, indicates that it is classified as a flammable liquid and is toxic if swallowed or in contact with skin. It also causes severe skin burns and eye damage, and may cause respiratory irritation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(diethylamino)ethyl]-4-fluorobenzamide typically involves the reaction of 4-fluorobenzoic acid with N,N-diethylaminoethylamine. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to form the amide bond . The reaction conditions generally include:

• Solvent: Dichloromethane (DCM) or tetrahydrofuran (THF)
• Temperature: Room temperature to 40°C
• Reaction time: 12-24 hours

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

N-[2-(diethylamino)ethyl]-4-fluorobenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The fluorine atom in the benzamide ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or basic medium, CrO3 in acetic acid

Reduction: LiAlH4 in ether, NaBH4 in methanol or ethanol

Substitution: Nucleophiles such as amines, thiols, or alkoxides in polar aprotic solvents like dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF)

Major Products

Oxidation: Formation of carboxylic acids or ketones

Reduction: Formation of amines or alcohols

Substitution: Formation of substituted benzamides

Mechanism of Action

The mechanism of action of N-[2-(diethylamino)ethyl]-4-fluorobenzamide involves its interaction with specific molecular targets, such as ion channels or receptors. The compound can modulate the activity of these targets, leading to various biological effects. For example, it may act as an inhibitor of certain enzymes or as an antagonist of specific receptors .

Comparison with Similar Compounds

Similar Compounds

Procainamide: 4-amino-N-[2-(diethylamino)ethyl]benzamide, used as an antiarrhythmic agent.

Lidocaine: N1-(2,6-dimethylphenyl)-N2,N2-diethylglycinamide, used as a local anesthetic and antiarrhythmic agent.

Uniqueness

N-[2-(diethylamino)ethyl]-4-fluorobenzamide is unique due to the presence of the fluorine atom, which can enhance its metabolic stability and binding affinity to specific targets. This makes it a valuable compound for the development of new therapeutic agents and materials with improved properties.

Synthesis routes and methods

Procedure details

Add 24.4 g (0.154 mol) of p-fluorobenzoyl chloride in 100 mL of tetrahydrofuran dropwise to 17.88 g (0.154 mol) of N,N-diethylethylenediamine in 150 mL of tetrahydrofuran at 0° C. Stir at 0° C. for about 2 hr then at room temperature for about 17 hr. Concentrate the resultant solution and treat the residue with 1N NaOH until about pH=10. Extract the resultant solution with methylene chloride (2×100 mL). Dry the extract with Na2SO4 amd evaporate the solvent to give the title compound.